Cas no 59191-78-5 (2-Octanone,3-(hydroxymethyl)-)

• Product Name: 2-Octanone,3-(hydroxymethyl)-
• CAS No: 59191-78-5
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 372229
• Update Time: 2026-05-14

2-Octanone,3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Octanone,3-(hydroxymethyl)-
• 3-(hydroxymethyl)octan-2-one
• 3-(Hydroxymethyl)-2-octanone
• 3-Hydroxymethyl-2-octanone
• FEMA No. 3292

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.919
• Boiling Point: 245 ºC
• Flash Point: 101 ºC
• Refractive Index: 1.442
• PSA: 37.3
• FEMA: 3292 | 3-(HYDROXYMETHYL)-2-OCTANONE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols